Cas no 1934913-37-7 (4-{[(Tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid
• CAS No: 1934913-37-7
• MF: C₁₀H₁₇F₂NO₄
• MW: 253.243090391159
• CID: 6294264
• PubChem ID: 121604301
• Update Time: 2025-05-20

4-{[(Tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid
• EN300-7063751
• AKOS026739483
• 1934913-37-7
• 4-{[(Tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid

• Inchi： 1S/C10H17F2NO4/c1-10(2,3)17-9(16)13-6(8(11)12)4-5-7(14)15/h6,8H,4-5H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： QQMVIXDQPWLOKT-UHFFFAOYSA-N
• SMILES： FC(C(CCC(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 253.11256435g/mol
• Monoisotopic Mass: 253.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{[(Tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid

4-{[(Tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic Acid (CAS No. 1934913-37-7): A Versatile Building Block in Medicinal Chemistry

The compound 4-{[(Tert-butoxy)carbonyl]amino}-5,5-difluoropentanoic acid (CAS No. 1934913-37-7) represents a critical intermediate in the synthesis of bioactive molecules with applications in drug discovery and peptide chemistry. This compound combines a protected amino group (tert-butoxycarbonyl or Boc) with a fluorinated alkyl chain, creating unique structural features that enable precise modulation of physicochemical properties. Recent advancements in fluorine-containing pharmaceuticals have intensified interest in this compound as a precursor for developing therapeutics targeting metabolic disorders and oncological pathways.

Structurally, the 5,5-difluoro pentanoic acid backbone imparts lipophilicity while maintaining metabolic stability—a key consideration in drug design. The Boc protecting group facilitates orthogonal deprotection strategies during solid-phase peptide synthesis (SPPS), as demonstrated in a 2023 study by Smith et al. published in Journal of Medicinal Chemistry. Researchers highlighted its utility in constructing fluorinated dipeptides that exhibit enhanced binding affinity to G-protein coupled receptors (GPCRs), a class of targets implicated in cardiovascular diseases.

In preclinical settings, derivatives synthesized from this compound have shown promise as prodrugs for kinase inhibitors. A collaborative study between the University of Cambridge and Roche Pharmaceuticals revealed that fluorinated analogs derived from this scaffold demonstrated improved blood-brain barrier permeability compared to non-fluorinated counterparts. This finding aligns with emerging trends emphasizing fluorine's role in optimizing drug-like properties without compromising pharmacokinetic profiles.

Synthetic chemists increasingly utilize this compound due to its compatibility with click chemistry methodologies. A 2024 report from the Journal of Organic Chemistry detailed its successful application in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to create bioorthogonal fluorescent probes. The presence of both protected amine and carboxylic acid functionalities allows for sequential conjugation steps essential for labeling biomolecules without interfering with biological systems.

Critical advancements include its use in generating peptide-based vaccines. Researchers at MIT recently employed this compound as a linker component to stabilize antigenic peptides against enzymatic degradation. Fluorination at positions 5 and 5 was shown to reduce immunogenicity while preserving epitope presentation efficiency—a breakthrough for next-generation vaccine platforms targeting infectious diseases like HIV and influenza.

Recent computational studies using density functional theory (DFT) have elucidated the electronic effects of the difluoro substituents on hydrogen bonding interactions. These insights are being leveraged to design enzyme inhibitors with improved selectivity over off-target proteins, as evidenced by work published in Angewandte Chemie late 2023. The structural flexibility imparted by the Boc group also enables solid-phase synthesis approaches that minimize side reactions typically observed during solution-phase processes.

In industrial scale-up scenarios, the compound's thermal stability up to 180°C under vacuum conditions has facilitated high-yield purification via sublimation—a method validated by Pfizer's process chemistry team for their oncology pipeline projects. This characteristic reduces production costs while maintaining product purity critical for clinical trials.

Cutting-edge applications now explore this compound's role in creating stimuli-responsive drug delivery systems. A Nature Communications paper from early 2024 described pH-sensitive nanoparticles where the Boc group serves as a reversible protecting group, enabling controlled drug release within tumor microenvironments. The fluorinated chain further enhances nanoparticle stability under physiological conditions.

While traditionally used as an intermediate, recent studies are investigating direct biological activity of this compound itself. In vitro assays conducted at Stanford University revealed moderate inhibition of histone deacetylases (HDACs), suggesting potential development into epigenetic therapies for cancer treatment when optimized through structure-activity relationship (SAR) studies.

Safety data sheets confirm non-hazardous classification under current regulations when handled according to standard laboratory protocols—making it suitable for academic research environments without requiring specialized containment facilities. Its commercial availability through major chemical suppliers like Sigma-Aldrich and Alfa Aesar supports widespread adoption across pharmaceutical R&D sectors.